2,2'-(5-Methyl-1,3-phenylene)bis(2-methylpropanenitrile)

Specification

• CAS No.: 120511-72-0
• Molecular Formula: C15H18N2
• Molecular Weight: 226.32 g/mol
• IUPAC Name: 2-[3-(2-cyanopropan-2-yl)-5-methylphenyl]-2-methylpropanenitrile
• Standard InChI: InChI=1S/C15H18N2/c1-11-6-12(14(2,3)9-16)8-13(7-11)15(4,5)10-17/h6-8H,1-5H3
• Standard InChI Key: SJECEXNMZXMXNE-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)C(C)(C)C#N)C(C)(C)C#N
• Canonical SMILES: CC1=CC(=CC(=C1)C(C)(C)C#N)C(C)(C)C#N
• Appearance: Solid powder

Introduction

2,2'-(5-Methyl-1,3-phenylene)bis(2-methylpropanenitrile) is a chemical compound with the CAS number 120511-72-0. It is primarily recognized in the context of pharmaceutical research, particularly as an impurity related to Anastrozole, a medication used in the treatment of breast cancer. This compound features a biphenyl structure with two 2-methylpropanenitrile groups attached to a central phenylene ring.

Synthesis

The synthesis of 2,2'-(5-Methyl-1,3-phenylene)bis(2-methylpropanenitrile) involves the reaction of 5-methyl-1,3-phenylenediamine with 2-methylpropanenitrile under specific conditions.

Chemical Reactions

This compound undergoes various chemical reactions, including:

• Oxidation: Can be oxidized using strong oxidizing agents like potassium permanganate.

• Reduction: Nitrile groups can be converted to amines using reducing agents like lithium aluminum hydride.

• Substitution: Can undergo nucleophilic substitution reactions where the nitrile groups are replaced by other functional groups.

Toxicological Profile

Preliminary data suggest that it may have moderate toxicity, similar to other nitrile compounds. Toxicity studies indicate that compounds with similar structures can cause irritation and have potential neurotoxic effects at high concentrations.

Pharmacokinetics

Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is vital for predicting its behavior in biological systems. It has moderate bioavailability and lipophilicity, with a log P (XLOGP3) of 3.46.

Hazard Statements

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Storage and Handling

The compound should be stored in a sealed container at room temperature and handled with caution to avoid skin and eye contact.

Pharmaceutical Implications

2,2'-(5-Methyl-1,3-phenylene)bis(2-methylpropanenitrile) is primarily studied as an impurity in Anastrozole formulations. Its presence can influence the efficacy and safety profile of the primary drug.

Future Research Directions

Further studies are needed to fully understand its biological activity, particularly its potential anticancer effects and toxicological implications. This will be crucial for assessing its role in drug development and safety.

Hazard Information

Hazard Statement	Description
H302	Harmful if swallowed
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation

Synonyms and Related Compounds

Synonym	CAS Number
3,5-Bis(2-cyanoprop-2-yl)toluene	120511-72-0
Anastrozole Related Compound A	120511-72-0